Cas no 94232-03-8 (Benzenesulfonamide,N,N'-1,2-ethanediylbis[3-amino-4-methoxy-)

Benzenesulfonamide,N,N'-1,2-ethanediylbis[3-amino-4-methoxy- structure
94232-03-8 structure
Product Name:Benzenesulfonamide,N,N'-1,2-ethanediylbis[3-amino-4-methoxy-
CAS No:94232-03-8
MF:C16H22N4O6S2
MW:430.499081134796
CID:805146
PubChem ID:44149498
Update Time:2025-04-19

Benzenesulfonamide,N,N'-1,2-ethanediylbis[3-amino-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-[2-[(3-amino-4-methoxyphenyl)sulfonylamino]ethyl]-4-methoxybenzenesulfonamide
    • N,N'-ethylenebis[3-amino-4-methoxybenzenesulphonamide]
    • 94232-03-8
    • Benzenesulfonamide, N,N'-1,2-ethanediylbis[3-amino-4-methoxy-
    • EINECS 303-927-1
    • N,N'-1,2-Ethanediylbis[3-amino-4-methoxybenzenesulfonamide]
    • N,N'-ETHYLENEBIS[3-AMINO-4-METHOXYBENZENESULFONAMIDE]
    • DTXSID50241148
    • SKZ65RV74J
    • NS00040303
    • N,N'-Ethylenebis(3-amino-4-methoxybenzenesulphonamide)
    • Benzenesulfonamide,N,N'-1,2-ethanediylbis[3-amino-4-methoxy-
    • Inchi: 1S/C16H22N4O6S2/c1-25-15-5-3-11(9-13(15)17)27(21,22)19-7-8-20-28(23,24)12-4-6-16(26-2)14(18)10-12/h3-6,9-10,19-20H,7-8,17-18H2,1-2H3
    • InChI Key: SHIILERBXRETDI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)N)OC)(NCCNS(C1C=CC(=C(C=1)N)OC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 430.098
  • Monoisotopic Mass: 430.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 180A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.415
  • Boiling Point: 692.1°Cat760mmHg
  • Flash Point: 372.4°C
  • Refractive Index: 1.611
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